• GDC-0349
    • Cat. No.:
    • B607618
    • CAS No.:
    • 1207360-89-1
    • Molecular Formula:
    • C24H32N6O3
    • Molecular Weight:
    • 452.5 g/mol
    Description
    GDC-0349 has been used in trials studying the treatment of Non-Hodgkin's Lymphoma, Solid Tumor.
    mTOR Inhibitor GDC-0349 is an orally bioavailable, ATP-competitive, tetrahydroquinazoline (THQ)-based inhibitor ...
  • CC-115 hydrochloride
    • Cat. No.:
    • B1139457
    • CAS No.:
    • 1300118-55-1
    • Molecular Formula:
    • C16H17ClN8O
    • Molecular Weight:
    • 372.8 g/mol
    Description
    CC-115 hydrochloride is a inhibitor of mTOR/DNA-PK (IC50= 21/ 13 nM).IC50 value: 21 nM (for mTOR), 13 nM (for DNA-PK)Target: mTOR, DNA-PKin vitro: The IC50 values for CC-115 are >10 μM against a panel of CYP enz...
  • PI-103 Hydrochloride
    • Cat. No.:
    • B1591684
    • CAS No.:
    • 371935-79-4
    • Molecular Formula:
    • C19H17ClN4O3
    • Molecular Weight:
    • 384.8 g/mol
    Description
    PI-103 is a potent, cell-permeable, ATP-competitive inhibitor of PI3K family members with selectivity toward DNA-PK, PI3K (p110α), and mTORC1. The IC50 values are 2, 8, 20, 26, 48, 83, 88, and 150 nM for DNA-PK,...
  • Myricetin
    • Cat. No.:
    • B1677590
    • CAS No.:
    • 529-44-2
    • Molecular Formula:
    • C15H10O8
    • Molecular Weight:
    • 318.23 g/mol
    Description
    Myricetin is a hexahydroxyflavone that is flavone substituted by hydroxy groups at positions 3, 3', 4', 5, 5' and 7. It has been isolated from the leaves of Myrica rubra and other plants. It has a role as a cycl...
  • Palomid 529
    • Cat. No.:
    • B1683854
    • CAS No.:
    • 914913-88-5
    • Molecular Formula:
    • C24H22O6
    • Molecular Weight:
    • 406.4 g/mol
    Description
    Palomid 529 has been used in trials studying the treatment of Age-Related Macular Degeneration.
    mTORC1/mTORC2 Inhibitor Palomid 529 is an orally bioavailable inhibitor of raptor-mammalian target of rapamycin ...
  • AZD-8055
    • Cat. No.:
    • B1683969
    • CAS No.:
    • 1009298-09-2
    • Molecular Formula:
    • C25H31N5O4
    • Molecular Weight:
    • 465.5 g/mol
    Description
    AZD-8055 is a pyridopyrimidine that is pyrido[2,3-d]pyrimidine which is substituted at positions 2 and 4 by (3S)-3-methylmorpholin-4-yl groups and at position 5 by a 3-(hydroxymethyl)-4-methoxyphenyl group. It i...
  • Dactolisib
    • Cat. No.:
    • B1683976
    • CAS No.:
    • 915019-65-7
    • Molecular Formula:
    • C30H23N5O
    • Molecular Weight:
    • 469.5 g/mol
    Description
    Dactolisib is an imidazoquinoline that is 3-methyl-2-oxo-2,3-dihydro-1H-imidazo[4,5-c]quinoline substituted at position 1 by a 4-(1-cyanoisopropyl)phenyl group and at position 8 by a quinolin-3-yl group. A dual ...
  • KU-0063794
    • Cat. No.:
    • B1683987
    • CAS No.:
    • 938440-64-3
    • Molecular Formula:
    • C25H31N5O4
    • Molecular Weight:
    • 465.5 g/mol
    Description
    Ku-0063794 is a member of the class of pyridopyrimidines that is an mTOR inhibitor and shows anti-tumour properties. It has a role as a mTOR inhibitor and an antineoplastic agent. It is a member of morpholines, ...
  • JR-AB2-011
    • Cat. No.:
    • B2594326
    • CAS No.:
    • 2411853-34-2
    • Molecular Formula:
    • C17H14Cl2FN3OS
    • Molecular Weight:
    • 398.28
    Description
    JR-AB2-011 is a useful research compound. Its molecular formula is C17H14Cl2FN3OS and its molecular weight is 398.28. The purity is usually 95%.
    BenchChem offers high-quality JR-AB2-011 suitable for many re...
  • AZD3147
    • Cat. No.:
    • B15620887
    • CAS No.:
    • Molecular Formula:
    • C24H31N5O4S2
    • Molecular Weight:
    • 517.7 g/mol
    Description
    AZD3147 is a useful research compound. Its molecular formula is C24H31N5O4S2 and its molecular weight is 517.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AZD3147 suitable for many resea...
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